Cas no 61020-31-3 (3-Cyclopenten-1-one, 2-(2-propenyl)-)
61020-31-3 structure
Product Name:3-Cyclopenten-1-one, 2-(2-propenyl)-
CAS No:61020-31-3
MF:C8H10O
MW:122.164402484894
CID:494245
PubChem ID:13168678
Update Time:2025-04-19
3-Cyclopenten-1-one, 2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclopenten-1-one, 2-(2-propenyl)-
- 2-prop-2-enylcyclopent-3-en-1-one
-
- Inchi： 1S/C8H10O/c1-2-4-7-5-3-6-8(7)9/h2-3,5,7H,1,4,6H2
- InChI Key： VENQHYZHFHMSHT-UHFFFAOYSA-N
- SMILES： O=C1CC=CC1CC=C
Computed Properties
- Exact Mass: 122.0732
- Monoisotopic Mass: 122.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Cyclopenten-1-one, 2-(2-propenyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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